Cas no 91340-40-8 (2-(2,2-Diethoxyethyl)pyridine)

• Product Name: 2-(2,2-Diethoxyethyl)pyridine
• CAS No: 91340-40-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 4827997
• Update Time: 2025-04-23

2-(2,2-Diethoxyethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-diethoxyethyl)pyridine
• 2-(2,2-Diethoxyethyl)pyridine

• Inchi： 1S/C11H17NO2/c1-3-13-11(14-4-2)9-10-7-5-6-8-12-10/h5-8,11H,3-4,9H2,1-2H3
• InChI Key： VGPQGXKIVIHFPC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC=CN=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 135
• XLogP3: 1.7
• Topological Polar Surface Area: 31.4

Additional information on 2-(2,2-Diethoxyethyl)pyridine

Comprehensive Guide to 2-(2,2-Diethoxyethyl)pyridine (CAS No. 91340-40-8): Properties, Applications, and Market Insights

2-(2,2-Diethoxyethyl)pyridine (CAS No. 91340-40-8) is a versatile organic compound with a unique molecular structure that combines a pyridine ring with a diethoxyethyl side chain. This compound has garnered significant attention in recent years due to its wide range of applications in pharmaceutical intermediates, agrochemical synthesis, and flavor and fragrance industries. Researchers and industry professionals often search for "2-(2,2-Diethoxyethyl)pyridine uses" or "CAS 91340-40-8 suppliers," highlighting the growing demand for this chemical.

The chemical properties of 2-(2,2-Diethoxyethyl)pyridine make it an excellent candidate for various synthetic processes. Its molecular formula is C11H17NO2, and it typically appears as a colorless to pale yellow liquid with a characteristic odor. The compound's boiling point and solubility in organic solvents like ethanol and acetone make it particularly useful in laboratory and industrial settings. Recent studies have explored its potential as a building block for more complex molecules, especially in the development of novel pharmaceuticals.

One of the most searched topics related to 2-(2,2-Diethoxyethyl)pyridine is its role in drug discovery. The compound's pyridine moiety is a common feature in many bioactive molecules, making it valuable for designing central nervous system (CNS) drugs and anti-inflammatory agents. Additionally, its diethoxyethyl group offers flexibility in molecular modifications, which is crucial for optimizing drug efficacy and safety. Researchers frequently inquire about "91340-40-8 in medicinal chemistry" or "pyridine derivatives in drug development," reflecting its importance in this field.

Beyond pharmaceuticals, 2-(2,2-Diethoxyethyl)pyridine finds applications in the agrochemical industry. Its structural features contribute to the synthesis of pesticides and herbicides, where it acts as a key intermediate. The compound's stability under various conditions makes it suitable for formulating crop protection products. With the increasing focus on sustainable agriculture, queries like "eco-friendly agrochemical intermediates" or "CAS 91340-40-8 in pest control" have become popular among industry stakeholders.

The flavor and fragrance sector also benefits from 2-(2,2-Diethoxyethyl)pyridine. Its subtle aromatic profile allows it to be used in creating synthetic flavors and perfume ingredients. Consumers and manufacturers alike are interested in "pyridine-based fragrance compounds" or "91340-40-8 in perfumery," as the demand for unique and long-lasting scents continues to rise. The compound's ability to enhance olfactory experiences makes it a valuable asset in this competitive market.

From a market perspective, the global demand for 2-(2,2-Diethoxyethyl)pyridine is steadily increasing. Factors such as the expansion of the pharmaceutical industry and the growing need for high-performance agrochemicals drive its sales. Suppliers and distributors often search for "91340-40-8 price trends" or "bulk suppliers of 2-(2,2-Diethoxyethyl)pyridine," indicating a robust supply chain. Regional markets in North America, Europe, and Asia-Pacific are particularly active, with China emerging as a key producer.

In terms of safety and handling, 2-(2,2-Diethoxyethyl)pyridine requires standard laboratory precautions. While it is not classified as a hazardous substance, proper storage conditions (e.g., cool, dry places away from direct sunlight) and the use of personal protective equipment (PPE) are recommended. Safety data sheets (SDS) for this compound are readily available, addressing common queries like "91340-40-8 safety guidelines" or "handling pyridine derivatives."

Looking ahead, the future of 2-(2,2-Diethoxyethyl)pyridine appears promising. Innovations in green chemistry and sustainable synthesis methods are expected to further enhance its applications. As industries continue to prioritize environmentally friendly and cost-effective solutions, this compound is likely to remain a focal point for research and development. Searches such as "91340-40-8 in green chemistry" or "future of pyridine derivatives" underscore this trend.

In conclusion, 2-(2,2-Diethoxyethyl)pyridine (CAS No. 91340-40-8) is a multifaceted compound with significant applications across multiple industries. Its chemical versatility, combined with its growing market demand, positions it as a valuable resource for scientists, manufacturers, and suppliers. Whether you're exploring its pharmaceutical potential, agrochemical uses, or fragrance applications, this compound offers endless possibilities for innovation and growth.